Cas no 1037207-08-1 (tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 1037207-08-1
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 1037258
• PubChem ID: 59283552
• Update Time: 2025-09-27

tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
• tert-butyl 5-(bromomethyl)benzimidazole-1-carboxylate
• AGN-PC-0CTTYV
• AK109533
• KB-260763
• SureCN832511
• DTXSID20731445
• tert-Butyl5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
• DB-372069
• tert-butyl 5-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate
• 1H-BenziMidazole-1-carboxylicacid,5-(broMoMethyl)-,1,1-diMethylethylester
• 1037207-08-1
• SCHEMBL832511
• A929189
• tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate;tert-butyl 5-(bromomethyl)benzimidazole-1-carboxylate;AGN-PC-0CTTYV;AK109533;KB-260763;SureCN832511
• tert-Butyl 5-(bromomethyl)-1H-benzimidazole-1-carboxylate

• Inchi： 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16-8-15-10-6-9(7-14)4-5-11(10)16/h4-6,8H,7H2,1-3H3
• InChI Key： YNJSMLGKVOCZRG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.03169g/mol
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų